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Compound of Interest

Compound Name: Perfluorodecane

Cat. No.: B3430824

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of
perfluorodecane (PFD) as a carrier oil in droplet-based single-cell analysis and sequencing.
Perfluorodecane is a fluorinated hydrocarbon that offers exceptional properties for the
generation of stable, biocompatible, and gas-permeable microdroplets, making it a valuable
component in high-throughput single-cell workflows such as Drop-Seq, inDrops, and other
custom droplet microfluidic systems.

Introduction to Perfluorodecane in Droplet
Microfluidics

Droplet microfluidics has revolutionized single-cell analysis by enabling the partitioning of
individual cells into picoliter-volume aqueous droplets suspended in an immiscible oil phase.
This massive parallelization allows for the high-throughput analysis of thousands to millions of
single cells. The choice of the continuous oil phase is critical for the success of these
applications, as it directly impacts droplet stability, biocompatibility, and the integrity of the
encapsulated biological material.

Perfluorodecane, a perfluoroalkane, is an excellent candidate for the oil phase in single-cell
applications due to its chemical inertness, hydrophobicity, and high density. Its ability to
dissolve large amounts of gases, such as oxygen and carbon dioxide, is particularly
advantageous for maintaining cell viability and physiological function during encapsulation and
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downstream processing. When combined with appropriate surfactants, perfluorodecane
allows for the formation of highly stable water-in-oil emulsions that can withstand the thermal
cycling and handling required for single-cell sequencing library preparation.

Key Applications of Perfluorodecane in Single-Cell
Analysis

Perfluorodecane is primarily utilized as the continuous phase in various droplet-based single-
cell applications, including:

¢ Single-Cell RNA Sequencing (scRNA-seq): In workflows like Drop-Seq and inDrops,
perfluorodecane is used to encapsulate single cells with barcoded beads for mRNA capture
and reverse transcription within individual droplets. The stability of the PFD-based droplets is
crucial for preventing cross-contamination and ensuring the unique barcoding of each cell's
transcriptome.

e Single-Cell ATAC-Seq (scATAC-seq): For assessing chromatin accessibility at the single-cell
level, perfluorodecane can be used to co-encapsulate single nuclei with transposition
reagents in droplets. The gas permeability of PFD helps maintain the integrity of the nuclei
during the process.

 Single-Cell Multi-Omics: Perfluorodecane is compatible with integrated workflows that
simultaneously profile multiple modalities from a single cell, such as transcriptome and cell
surface proteins (e.g., CITE-seq) or transcriptome and chromatin accessibility (e.g., SHARE-
seq), within droplets.

o High-Throughput Screening: The biocompatibility of perfluorodecane makes it suitable for
encapsulating cells for drug screening, cytotoxicity assays, and other functional studies at
the single-cell level.

Quantitative Data and Physical Properties

The selection of an appropriate oil phase is critical for the success of droplet-based single-cell
experiments. The following tables provide a summary of the key physical and chemical
properties of perfluorodecane and compare it with another commonly used fluorinated oil,
HFE-7500.
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Table 1: Physical and Chemical

Properties of Perfluorodecane

Property Value Source

Molecular Formula CioF22 --INVALID-LINK--
Molecular Weight 538.07 g/mol --INVALID-LINK--
Boiling Point 154 °C @ 760 mm Hg --INVALID-LINK--
Melting Point 36 °C --INVALID-LINK--
Density 1.78 g/mL @ 34 °C --INVALID-LINK--
logP (Octanol/Water) 6.896 (Calculated) --INVALID-LINK--
Water Solubility -7.50 logio(mol/L) (Calculated)  --INVALID-LINK--

Table 2: Gas Solubility in Perfluorocarbons (PFCs) Compared to Water

Solubility in Solubility in
Fold Increase
Gas PFCs (% Water (% Source
(approx.)
volume) volume)
Oxygen (O2) ** 40-50 2.2 20-40x [1]
Carbon Dioxide
200-300 ~90 2-3x [1]

(CO2) **

Note: Specific solubility values for perfluorodecane may vary slightly, but the general trend of

high gas solubility is characteristic of all PFCs.

Experimental Protocols

While many published protocols for droplet-based single-cell sequencing refer to "fluorinated

oil"* without specifying the exact
for a Drop-Seq-like workflow ad

composition, the following protocol is a generalized procedure
apted for the use of perfluorodecane.
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Protocol 1: Single-Cell RNA Sequencing using a
Perfluorodecane-Based Droplet System

This protocol outlines the key steps for encapsulating single cells with barcoded beads in
perfluorodecane-based droplets for scRNA-seq.

Materials:

Perfluorodecane (PFD)

» Fluorosurfactant (e.g., 2% w/w solution of a biocompatible surfactant like a PEG-PFPE block
copolymer in PFD)

» Single-cell suspension in a suitable buffer (e.g., PBS with 0.01% BSA) at a concentration of
100 cells/pL.

e Barcoded beads (e.g., ChemGenes Corp. Macosko-2011-10) suspended in lysis buffer at a
concentration of 120 beads/pL.

» Droplet generation microfluidic device

e Syringe pumps

e Microscope for observing droplet generation.
Procedure:

e Prepare the Oil-Surfactant Mixture:

o Prepare a 2% (w/w) solution of the chosen fluorosurfactant in perfluorodecane. Ensure
the surfactant is fully dissolved. Degas the solution before use.

e Set up the Microfluidic System:

o Load the oil-surfactant mixture into a 10 mL syringe and connect it to the oil inlet of the
microfluidic device using appropriate tubing.
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o Load the single-cell suspension and the barcoded bead suspension into separate 1 mL
syringes and connect them to their respective inlets on the device.

o Mount the syringes on the syringe pumps.

o Droplet Generation:
o Set the flow rates for the syringe pumps. Typical flow rates for a Drop-Seqg-like system are:
» Oil phase (Perfluorodecane with surfactant): 15,000 pL/hr
» Cell suspension: 4,000 pL/hr
» Bead suspension: 4,000 uL/hr
o Start the oil flow first to prime the microfluidic channels.
o Once the oll is flowing steadily, start the cell and bead suspension flows.

o Observe the droplet generation at the nozzle of the device under a microscope to ensure
the formation of monodisperse droplets. Adjust flow rates as necessary to achieve stable
droplet formation.

e Droplet Collection:
o Collect the generated emulsion in a 50 mL Falcon tube on ice.

o Continue collection for the desired duration to process the desired number of cells. For
example, running the system for 15 minutes will process approximately 1 mL of the cell
and bead suspensions.

o Downstream Processing:

o Following droplet collection, proceed with the standard Drop-Seq protocol for breaking the
emulsion, reverse transcription, exonuclease | treatment, and library preparation.

Visualizations
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Experimental Workflow for Droplet-Based Single-Cell
RNA Sequencing
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Caption: Workflow for droplet-based single-cell RNA sequencing using perfluorodecane.
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Caption: Key components for generating stable droplets in single-cell analysis.

Conclusion
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Perfluorodecane is a highly suitable carrier oil for a wide range of droplet-based single-cell
applications. Its favorable physical and chemical properties, including high gas solubility and
chemical inertness, contribute to the generation of stable and biocompatible droplets, which are
essential for obtaining high-quality single-cell data. While many commercial systems and
published protocols do not specify the exact fluorinated oil used, the principles and protocols
outlined in this document provide a strong foundation for the successful implementation of
perfluorodecane in custom droplet microfluidic workflows for single-cell analysis and
sequencing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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